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Compound of Interest

Compound Name:

(S)-(+)-2,2-

Dimethylcyclopropanecarboxamid

e

Cat. No.: B1354036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide, a key intermediate in the

synthesis of pharmaceuticals such as Cilastatin.[1][2] The information presented herein is

intended to support research and development activities by providing essential data on the

compound's physical and chemical properties.

Core Physicochemical Data
A summary of the key physicochemical properties of (S)-(+)-2,2-
Dimethylcyclopropanecarboxamide is presented in the table below. This data has been

compiled from various chemical and scientific databases.
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Property Value Reference

Molecular Formula C₆H₁₁NO [3][4][5]

Molar Mass 113.16 g/mol [3][4][5]

Appearance
White to off-white crystalline

powder
[5][6]

Melting Point 135-137 °C [3][5][7]

Boiling Point 203-204 °C [3][5]

Density 1 g/cm³ [3][5]

Solubility

Soluble in methanol.[3][5][6]

Solubilities in toluene,

dichloromethane,

trichloromethane, ethyl

acetate, and ethanol have also

been studied.[8]

pKa 16.61 ± 0.40 (Predicted) [5][6]

Specific Rotation (α) +82° to +83° (c=1, MeOH) [3][5]

Flash Point 89.933 °C [3][5]

Vapor Pressure 0.088 mmHg at 25°C [3][5]

CAS Number 75885-58-4 [3][4][7]

Experimental Protocols
While specific experimental details for the determination of every property listed above for this

exact compound are not exhaustively documented in publicly available literature, standardized

methodologies are routinely employed for the characterization of organic compounds such as

amides. The following are generalized protocols that would be suitable for determining the key

physicochemical parameters of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide.

Determination of Melting Point
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The melting point of a crystalline solid can be determined using a capillary melting point

apparatus. A small, finely powdered sample of the compound is packed into a capillary tube,

which is then placed in the apparatus. The temperature is gradually increased, and the range

from which the substance begins to melt to when it becomes completely liquid is recorded as

the melting point range.

Determination of Solubility
The solubility of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide in various solvents can be

determined by adding a known amount of the solid to a specific volume of the solvent at a

controlled temperature.[9] The mixture is agitated until equilibrium is reached. The

concentration of the dissolved solid in the supernatant can then be measured using analytical

techniques such as gravimetry (after solvent evaporation) or spectroscopy. This process can be

repeated at different temperatures to construct a solubility curve.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

fundamental for confirming the chemical structure of the molecule. A sample is dissolved in a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) and analyzed. The chemical shifts,

integration, and coupling patterns of the peaks provide detailed information about the

molecular framework.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule. The presence of a strong absorption band around 1640-1680 cm⁻¹ is

characteristic of the C=O stretching of the amide group, and N-H stretching bands can be

observed around 3200-3400 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound. Techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) can be used to determine the exact mass

and confirm the elemental composition.[10]

Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and subsequent

physicochemical characterization of (S)-(+)-2,2-Dimethylcyclopropanecarboxamide.
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Caption: Workflow for Synthesis and Physicochemical Characterization.

Biological Relevance
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(S)-(+)-2,2-Dimethylcyclopropanecarboxamide is a crucial chiral intermediate for the

production of Cilastatin.[1][2][5] Cilastatin is an inhibitor of dehydropeptidase-I, an enzyme

found in the kidneys that metabolizes certain antibiotics, such as imipenem.[2] By inhibiting this

enzyme, cilastatin prevents the inactivation of the antibiotic, thereby enhancing its efficacy. The

specific stereochemistry of the (S)-(+) enantiomer is vital for its biological activity in the

synthesis of the final drug product.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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